Cas no 1806020-90-5 (3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid
• CAS No: 1806020-90-5
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4933084
• Update Time: 2025-09-27

3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid

• Inchi： 1S/C9H8F2INO2/c1-4-2-6(12)13-5(3-7(14)15)8(4)9(10)11/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： YBVIKQYOZHWBKK-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(F)F)C(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid

Professional Introduction to 3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetic Acid (CAS No. 1806020-90-5)

3-(Difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid (CAS No. 1806020-90-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and iodo substituents makes it particularly valuable for further functionalization, enabling the development of novel compounds with enhanced pharmacological properties.

The difluoromethyl group is a well-known pharmacophore that contributes to the lipophilicity and metabolic stability of drug candidates, while the iodo atom provides a versatile handle for further chemical transformations, such as cross-coupling reactions. These attributes have made 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid a preferred building block in the synthesis of small molecule inhibitors targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The structural framework of 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid aligns well with this trend, as it can be readily modified to produce compounds with potent activity against viruses and cancer cells. For instance, studies have demonstrated its utility in generating inhibitors of viral proteases and kinases, which are critical for the replication and survival of pathogens.

The compound's applicability extends beyond antiviral applications. Researchers have also explored its potential in the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The difluoromethyl group enhances the binding affinity of these inhibitors to their target enzymes, while the iodo substituent allows for further derivatization via palladium-catalyzed cross-coupling reactions. This flexibility has enabled the synthesis of highly specific inhibitors with improved therapeutic profiles.

The synthesis of 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid involves multi-step organic transformations that highlight its synthetic complexity. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the difluoromethyl and iodo groups. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, are often employed to achieve high yields and purity.

The compound's significance is further underscored by its role in drug discovery pipelines. Pharmaceutical companies and academic institutions alike have utilized 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid to develop lead compounds for preclinical and clinical studies. Its structural features have been leveraged to create molecules with improved pharmacokinetic properties, including enhanced bioavailability and reduced toxicity.

The growing interest in fluorinated compounds has also contributed to the popularity of 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid. Fluorochemicals are known for their ability to modulate drug efficacy and metabolic stability, making them indispensable in modern drug design. The integration of these elements into a single molecule has led to breakthroughs in several therapeutic areas, including oncology and infectious diseases.

Ongoing research continues to uncover new applications for this versatile intermediate. Innovations in synthetic chemistry have enabled more efficient and sustainable methods for producing 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid, further expanding its utility in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are driving forward initiatives aimed at harnessing its full potential.

The future prospects for 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-acetic acid are bright, with continued exploration expected to yield novel therapeutics that address unmet medical needs. As our understanding of molecular interactions deepens, this compound will undoubtedly play a pivotal role in shaping the next generation of pharmaceutical innovations.